Cas no 1864291-95-1 (3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one
• CAS No: 1864291-95-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5939861
• PubChem ID: 165482262
• Update Time: 2025-08-05

3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1108263
• 3-amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one
• 1864291-95-1
• 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H16N2O2/c1-3-8(2)14-7-12-5-4-10(13)9(11)6-12/h4-6,8H,3,7,11H2,1-2H3
• InChI Key： GDIKVRREGDADTB-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=C1)N)=O)C(C)CC

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one

Introduction to 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one (CAS No. 1864291-95-1)

3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 1864291-95-1, belongs to the dihydropyridine class, a scaffold widely recognized for its utility in medicinal chemistry due to its ability to modulate various biological pathways. The presence of both amino and hydroxy-methyl substituents in its structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one incorporates several key functional groups that are strategically positioned to interact with biological targets. The amino group at the 3-position and the butan-2-yloxy-methyl moiety at the 1-position contribute to the compound's solubility and binding affinity. These features are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This aligns with current trends in drug development, where modulating inflammation has become a critical strategy for treating chronic diseases such as arthritis and cardiovascular disorders.

The dihydropyridine core is well-known for its role in calcium channel modulation, a mechanism exploited by drugs like amlodipine and nifedipine. However, the additional functional groups in 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one introduce novel interactions that could expand its therapeutic spectrum beyond traditional cardiovascular applications. Preliminary in vitro assays have suggested potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation.

In the realm of medicinal chemistry, the synthesis of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one presents an intriguing challenge due to its complex stereochemistry. The butan-2-yloxy-methyl group introduces a chiral center that must be carefully controlled to ensure optimal biological activity. Recent reports highlight the use of asymmetric synthesis techniques to produce enantiomerically pure forms of this compound, which are essential for evaluating its pharmacological profile without confounding effects from racemic impurities.

One particularly notable aspect of this compound is its potential application in the treatment of neurodegenerative diseases. Dihydropyridines have been implicated in modulating neurotransmitter release and receptor function, making them attractive candidates for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one may allow it to interact with specific neural pathways while minimizing side effects associated with other dihydropyridine-based therapies.

The development of novel drug candidates often involves iterative optimization processes based on structure-function relationships. In the case of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one, ongoing research aims to fine-tune its chemical properties to enhance bioavailability and target specificity. Techniques such as combinatorial chemistry and high-throughput screening are being employed to generate libraries of derivatives for rapid evaluation.

Another area of interest is the potential use of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one as a prodrug or precursor for more complex molecules. The presence of reactive functional groups allows for further chemical modification, enabling the creation of prodrugs that release active metabolites in vivo. This approach can improve therapeutic outcomes by enhancing drug delivery and reducing systemic toxicity.

Environmental considerations also play a role in modern drug design. Researchers are increasingly focused on developing compounds that exhibit favorable environmental profiles, such as biodegradability and low toxicity. The structural features of 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin-4-one suggest that it may meet these criteria without compromising efficacy.

The future prospects for 3-Amino-1-[(butan-2-yloxy)methyl]-1,4-dihydropyridin - 4 - one are promising, with several ongoing clinical trials exploring its potential applications in various therapeutic areas. As our understanding of biological pathways continues to evolve, new opportunities will emerge for leveraging this compound's unique properties.